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Compound of Interest

Compound Name: (2,3-Epoxypropyl)benzene

Cat. No.: B1213304

This technical guide provides in-depth health and safety information for (2,3-
Epoxypropyl)benzene, intended for researchers, scientists, and drug development
professionals.

Chemical Identification and Physical Properties

(2,3-Epoxypropyl)benzene, also known as (Phenylmethyl)oxirane or Allylbenzene oxide, is an
organic compound with the CAS Number 4436-24-2.[1][2] Its empirical formula is CoH100, and
it has a molecular weight of 134.18 g/mol .[1][3] This compound is a colorless to light yellow
liquid.[4]

It is important to distinguish (2,3-Epoxypropyl)benzene from the structurally similar but distinct
compound Phenyl Glycidyl Ether (PGE), which has the CAS Number 122-60-1 and the IUPAC
name 2-(phenoxymethyl)oxirane.[5] PGE is more extensively studied, and much of the
available toxicological data for aromatic epoxides refers to it. This guide will focus on (2,3-
Epoxypropyl)benzene and will clearly indicate when data from related compounds is used for
context.

Table 1: Physical and Chemical Properties of (2,3-Epoxypropyl)benzene
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Property Value Source
CAS Number 4436-24-2 [1112]
Molecular Formula CoH100 [1]
Molecular Weight 134.18 g/mol [11[3]
Appearance Colorless to light yellow liquid [4]
Boiling Point 98-100 °C at 17 mmHg [1][6]
Density 1.02 g/mL at 25 °C [1][6]
Refractive Index n20/D 1.523 [1107]
Flash Point 82 °C (179.6 °F) - closed cup [11[7]
Storage Class 10 - Combustible liquids [1]

Hazard Identification and GHS Classification

(2,3-Epoxypropyl)benzene is classified as a hazardous substance. The primary hazards are
skin, eye, and respiratory irritation.[1][7]

Table 2: GHS Hazard Classification for (2,3-Epoxypropyl)benzene

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ” H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation

Source:[3][4][7]

GHS Pictograms:

laalt text
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Signal Word: Warning[1][7]
Precautionary Statements:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin
thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear
protective gloves/protective clothing/eye protection/face protection).[4][7]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing), P319 (Get medical help if you feel unwell).[7]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[7]

» Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7]

Toxicology and Health Effects

The primary health effects associated with (2,3-Epoxypropyl)benzene are irritation to the skin,
eyes, and respiratory system.[1][7] While specific quantitative toxicity data (e.g., LD50) for (2,3-
Epoxypropyl)benzene is not readily available in the provided search results, data for related
aromatic epoxides and benzene itself highlight potential concerns, including carcinogenicity.

Acute Health Effects

o Skin and Eye Contact: Causes skin irritation and serious eye irritation.[4][7] Contact can lead
to localized redness, swelling, and itching.[8]

 Inhalation: May cause respiratory irritation.[4][7] Inhaling vapors can irritate the nose and
throat, leading to coughing.[9][10] Higher exposures to related compounds can cause more
severe effects, including pulmonary edema.[9]

 Ingestion: While specific data is lacking for this compound, ingestion of similar chemicals can
cause sore throat and abdominal pain.[11]
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Chronic Health Effects and Carcinogenicity

There is no specific data in the search results classifying (2,3-Epoxypropyl)benzene as a
carcinogen. However, its metabolic pathway involves epoxidation, a process linked to the
genotoxicity of related compounds like allylbenzene.[1][12] Epoxide metabolites can form
covalent adducts with DNA, representing a potential genotoxic bioactivation pathway.[12]

For context, the related compound Phenyl Glycidyl Ether (PGE) is considered a potential
occupational carcinogen by NIOSH and has caused cancer in laboratory animals.[5][13]
Benzene, the core aromatic structure, is a known human carcinogen, primarily causing
leukemia.[10][14] The International Agency for Research on Cancer (IARC) and the US
National Toxicology Program (NTP) classify benzene as a human carcinogen.[14]

Table 3: Occupational Exposure Limits for Related Compounds

Substance Agency Limit Notes

15-minute Ceiling;
Phenyl Glycidyl Ether NIOSH REL 1 ppm (6 mg/m3) Potential occupational

carcinogen

TWA, Skin; SEN; A3
Phenyl Glycidyl Ether ACGIH TLV 0.1 ppm (Confirmed animal

carcinogen)

Phenyl Glycidyl Ether OSHA PEL 10 ppm
Immediately
Phenyl Glycidyl Ether NIOSH IDLH 100 ppm Dangerous to Life or
Health
8-hour TWA; 5 ppm
Benzene OSHA PEL 1 ppm )
STEL (15-min)
10-hour TWA; 1 ppm
Benzene NIOSH REL 0.1 ppm )
STEL (15-min)
8-hour TWA; 2.5 ppm
Benzene ACGIH TLV 0.5 ppm

STEL
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Source:[10][13][15][16]

Metabolism and Toxicological Pathways

Epoxidation of the allylic side chain is a major metabolic pathway for allylbenzene and its
analogs.[1] The resulting epoxide metabolites are reactive and can form covalent adducts with
DNA.[12] However, these epoxides can also be rapidly detoxified in vivo by further metabolism
into less toxic dihydrodiol or glutathione conjugates.[12] The balance between bioactivation
(epoxidation) and detoxification (hydrolysis, conjugation) is critical in determining the ultimate
genotoxic potential.[12]

The metabolism of the benzene ring itself is primarily mediated by cytochrome P450 enzymes
(CYP2EL), leading to various metabolites, some of which are highly capable of damaging DNA.
[17][18]

Cellular Interaction
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Caption: Simplified metabolic pathway of (2,3-Epoxypropyl)benzene.

Experimental Protocols
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Detailed experimental protocols are proprietary to the conducting laboratories. However,
toxicity and safety testing for chemical substances generally follow standardized guidelines,
such as those from the Organisation for Economic Co-operation and Development (OECD) or
the U.S. Environmental Protection Agency (EPA).

Protocol for Acute Oral Toxicity (LD50 Study)

This type of study, based on historical methods like the OECD 401 guideline, aims to determine
the median lethal dose (LD50) of a substance.[19]

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single strain are used.
[19]

o Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

e Dose Administration: The test substance is administered in graduated doses to several
groups of experimental animals, typically via oral gavage. A control group receives the
vehicle only.[19]

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for a period of up to 14 days.[19]

e Necropsy: All animals (those that die during the test and survivors at the end) are subjected
to a gross necropsy.

o Data Analysis: The LD50 value, the dose estimated to cause mortality in 50% of the test
animals, is calculated using appropriate statistical methods.[19]

Protocol for Inhalation Carcinogenicity Study

Long-term inhalation studies are performed to assess the carcinogenic potential of a substance
upon repeated exposure, similar to the study described for Butyl 2,3-epoxypropyl ether.[20]

» Animal Selection: Typically involves groups of rats and mice of both sexes (e.g., 50 animals
per group).[20]

o Exposure: Animals are exposed via whole-body inhalation to the test substance at several
different concentrations (e.g., 0, 5, 15, 45 ppm) for a set duration (e.g., 6 hours/day, 5
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days/week) over a long period (e.g., 104 weeks).[20]

In-life Monitoring: Throughout the study, animals are monitored daily for signs of toxicity.
Body weight and food consumption are measured weekly.

Pathology: At the end of the study, all surviving animals are euthanized. A complete gross
necropsy is performed on all animals. Tissues from all organs are collected, preserved, and
prepared for microscopic examination (histopathology).

Data Analysis: The incidences of neoplastic (tumors) and non-neoplastic lesions in the
exposed groups are statistically compared to the control group to determine the
carcinogenicity of the substance.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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